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Compound of Interest

Compound Name: Diallyl carbonate

Cat. No.: B085299

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for
diallyl carbonate. The information is compiled from various safety data sheets (SDS) to
ensure a thorough understanding of the material's properties and potential hazards. Adherence
to these guidelines is crucial for maintaining a safe laboratory environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of diallyl carbonate is presented in the
table below. This data is essential for understanding the conditions under which the chemical
can be safely handled and stored.
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Property Value Source
Chemical Formula C7H1003 [1]
Molecular Weight 142.15 g/mol [1]
Appearance Liquid

Boiling Point 95-97 °C at 60 mmHg

Density 0.991 g/mL at 25 °C

Flash Point 59 °C (138.2 °F) - closed cup

Refractive Index n20/D 1.428

Storage Temperature 2-8°C

Hazard Identification and Classification

Diallyl carbonate is classified as a hazardous substance. The following table summarizes its

hazard classifications according to the Globally Harmonized System (GHS).

Hazard
Classification

GHS Code Description Source

Flammable liquid and

Flammable liquids H226
vapour
Skin irritation H315 Causes skin irritation [1]
o Causes serious eye
Eye irritation H319 S [1]
irritation
) o May cause an allergic
Skin sensitisation H317 ) ) [1][2]
skin reaction
Specific target organ ]
. ) May cause respiratory
toxicity - single H335

exposure

irritation

Signal Word: Warning
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Toxicological Information

Detailed toxicological data for diallyl carbonate is not extensively available in the provided

search results. Most sources state that acute toxicity, skin corrosion/irritation, serious eye

damage/eye irritation, respiratory or skin sensitization, germ cell mutagenicity, carcinogenicity,

and reproductive toxicity data are not available.[1][2] To the best of current knowledge, the

chemical, physical, and toxicological properties have not been thoroughly investigated.[1]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling diallyl

carbonate. The following table outlines the recommended PPE.

Protection Type

Specification

Source

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US). A
face shield may also be

necessary.

[3114]5]1[6]

Skin Protection

Wear fire/flame resistant and
impervious clothing. Handle
with gloves that have been

inspected prior to use.

[3](5]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with multi-
purpose combination (US) or
type ABEK (EN 14387)

respirator cartridges.

[31141[5]

Handling and Storage

Proper handling and storage procedures are critical to prevent accidents and exposure.

Handling:
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o Handle in a well-ventilated place.[4]

e Avoid contact with skin and eyes.[1][4]

» Avoid inhalation of vapour or mist.[1][5]

o Keep away from open flames, hot surfaces, and sources of ignition.[5]
o Take precautionary measures against static discharge.[5]

e Use only non-sparking tools.[4]

e Do not eat, drink, or smoke when using this product.[3]

Wash hands before breaks and at the end of the workday.[5]
Storage:

» Store in a cool, dry, and well-ventilated place.[1][4]

» Keep the container tightly closed.[1][4]

o Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[1][5]

o Store apart from incompatible materials such as oxidizing agents, reducing agents, strong
bases, and strong acids.[1][6]

Emergency Procedures

In the event of an emergency, follow the procedures outlined below.

First-Aid Measures:
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Exposure Route First-Aid Procedure Source

Move the person into fresh air.
) If not breathing, give artificial
Inhalation . [1][4]
respiration. Consult a

physician.

Take off immediately all
i contaminated clothing. Wash
Skin Contact _ [1][4]
off with soap and plenty of

water. Consult a physician.

Rinse cautiously with water for
several minutes. Remove

Eye Contact contact lenses, if present and [1114]
easy to do. Continue rinsing.

Consult a physician.

Do NOT induce vomiting.
Never give anything by mouth

Ingestion to an unconscious person. [11[3114]
Rinse mouth with water.

Consult a physician.

Fire-Fighting Measures:

o Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1][3][4]

» Specific hazards: Vapors are heavier than air and may spread along floors, forming explosive
mixtures with air at elevated temperatures. When heated to decomposition, it emits acrid
smoke and irritating fumes.[3]

» Protective equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[113]

Accidental Release Measures:
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e Personal precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Evacuate personnel to safe areas.[1][3][4]

e Environmental precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[1][3][4]

» Methods for cleaning up: Soak up with inert absorbent material and dispose of as hazardous
waste. Keep in suitable, closed containers for disposal.[1]

Experimental Protocols Workflow

The following diagram illustrates a logical workflow for handling a diallyl carbonate spill, from
initial detection to final disposal.
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Diallyl Carbonate Spill Response Workflow

Spill Detected

Evacuate Immediate Area
& Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use inert absorbent material)

Collect Absorbed Material
(Use non-sparking tools)

Ventilate the Area

Place in a Sealed Container
for Hazardous Waste

Decontaminate the Area

Dispose of Waste
(Follow institutional protocols)

Remove & Decontaminate PPE

Report the Incident

Click to download full resolution via product page

Diallyl Carbonate Spill Response Workflow
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Disposal Considerations

Dispose of diallyl carbonate and its contaminated packaging in accordance with local, state,
and federal regulations. Offer surplus and non-recyclable solutions to a licensed disposal
company.[2] Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[4] Do
not discharge to sewer systems.[4] Contaminated packaging should be disposed of as an
unused product.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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